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Compound of Interest

Compound Name: Mexiletine

Cat. No.: B070256 Get Quote

An HPLC Method for the Quantification of Mexiletine in Human Plasma

Application Note and Protocol
This document provides a detailed methodology for the quantification of mexiletine, a class IB

antiarrhythmic agent, in human plasma samples using reverse-phase high-performance liquid

chromatography (HPLC) with UV detection. The described method is sensitive, specific, and

suitable for therapeutic drug monitoring and pharmacokinetic studies.

Introduction
Mexiletine is utilized for the management of ventricular arrhythmias.[1][2] Therapeutic drug

monitoring is crucial to ensure optimal efficacy while minimizing dose-related side effects, as

plasma concentrations between 0.5 and 2.0 µg/mL are generally considered therapeutic.[2][3]

This application note details a validated HPLC method for the reliable determination of

mexiletine concentrations in human plasma. The method employs a liquid-liquid extraction for

sample cleanup followed by chromatographic separation on a C18 column.

Experimental Protocols
Materials and Reagents

Mexiletine Hydrochloride (Reference Standard)

Internal Standard (IS) (e.g., Chlorodisopyramide or a suitable structural analog)[4][5]
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HPLC-grade Acetonitrile

HPLC-grade Methanol

Sodium Acetate

Methylene Chloride (or other suitable extraction solvent like heptane)[4][5][6]

Sodium Hydroxide

Hydrochloric Acid

Ultrapure Water

Drug-free Human Plasma

Instrumentation
HPLC system with a UV detector

C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size)[7][8]

Data acquisition and processing software

Analytical balance

pH meter

Centrifuge

Vortex mixer

Evaporator (e.g., nitrogen evaporator)

Chromatographic Conditions
A summary of the chromatographic conditions is presented in the table below.
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Parameter Condition

Column C18 (150 mm x 4.6 mm, 5 µm)[7][8]

Mobile Phase

Acetonitrile and water (80:20, v/v) or

Methanol:0.053 M Sodium Acetate buffer

(50:50, v/v), pH 4.8[7][8][9]

Flow Rate 1.0 mL/min[7][8][9]

Injection Volume 20 µL

Detector UV at 210 nm or 254 nm[4][5][6][9]

Column Temperature Ambient

Run Time Approximately 10 minutes

Preparation of Solutions
Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of mexiletine
hydrochloride and the internal standard in 10 mL of methanol to prepare individual stock

solutions.

Working Standard Solutions: Prepare serial dilutions of the mexiletine stock solution with

methanol to obtain working standard solutions at concentrations ranging from 1 µg/mL to 100

µg/mL.

Calibration Standards and Quality Control (QC) Samples: Spike appropriate volumes of the

working standard solutions into drug-free human plasma to prepare calibration standards at

concentrations of 0.1, 0.2, 0.5, 1.0, 2.0, and 5.0 µg/mL.[4][5] Prepare QC samples at low,

medium, and high concentrations (e.g., 0.3, 1.5, and 4.0 µg/mL) in a similar manner.

Sample Preparation (Liquid-Liquid Extraction)
To 0.5 mL of plasma sample (calibration standard, QC, or unknown sample) in a centrifuge

tube, add 50 µL of the internal standard working solution (e.g., at 10 µg/mL).[4][5]

Add 0.5 mL of 1 M Sodium Hydroxide to alkalinize the sample.
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Add 5 mL of methylene chloride (or heptane) as the extraction solvent.[4][5][6]

Vortex the mixture for 2 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Carefully transfer the organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Vortex for 30 seconds.

Inject 20 µL of the reconstituted sample into the HPLC system.

Data Presentation
The quantitative data for the HPLC method for mexiletine quantification is summarized in the

table below.
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Parameter Value Reference(s)

Chromatographic Conditions

Column Type C18 [4][5][9]

Mobile Phase
Acetonitrile/Water or

Methanol/Buffer
[7][8][9]

Detection Wavelength 210 nm or 254 nm [4][5][6][9]

Method Validation Parameters

Linearity Range 0.1 - 5.0 µg/mL [4][5]

Correlation Coefficient (r²) > 0.999 [7][9]

Precision

Intra-day CV (%) at 0.5 µg/mL 5.7% [4][5]

Inter-day CV (%) at 0.5 µg/mL 9.6% [4][5]

Intra-day CV (%) at 2.0 µg/mL 2.9% [4][5]

Inter-day CV (%) at 2.0 µg/mL 5.9% [4][5]

Accuracy

Recovery 68 - 88% [4][5]

Sensitivity

Limit of Detection (LOD) ~50 ng/mL [4][5]

Limit of Quantification (LOQ) 0.1 µg/mL [1][7]

Visualizations
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Caption: Experimental workflow for mexiletine quantification in plasma.
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Method Validation
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Caption: Key parameters for HPLC method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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